N2-cyclohexyl-N4-(4-ethoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride

• IUPAC Name: 2-N-cyclohexyl-4-N-(4-ethoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C21H30N6O2.ClH/c1-2-29-18-10-8-17(9-11-18)23-20-24-19(22-16-6-4-3-5-7-16)25-21(26-20)27-12-14-28-15-13-27;/h8-11,16H,2-7,12-15H2,1H3,(H2,22,23,24,25,26);1H
• InChI Key: ATBVWUAZINYXDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC(=NC(=N2)N3CCOCC3)NC4CCCCC4.Cl
• Molecular Formula: C21H31ClN6O2
• Molecular Weight: 435.0 g/mol
• CAS No.: 1179449-84-3

Description

N2-Cyclohexyl-N4-(4-ethoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride is a triazine-based compound characterized by three distinct substituents:

• Cyclohexyl group at the N2 position, contributing steric bulk and lipophilicity.
• 4-Ethoxyphenyl group at the N4 position, providing electron-donating effects via the ethoxy (–OCH2CH3) moiety.
• Morpholino group at the C6 position, enhancing solubility through polar interactions. The hydrochloride salt further improves aqueous solubility, making it suitable for pharmaceutical or agrochemical applications.

Biological Activity

N2-cyclohexyl-N4-(4-ethoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride is a triazine derivative that has garnered attention for its diverse biological activities and potential therapeutic applications. This article delves into the compound's synthesis, biological mechanisms, and its effects on various biological targets.

Chemical Structure and Properties

The compound's molecular formula is $C_{19}H_{26}N_{6}O_{2}$ with a molecular weight of approximately 373.87 g/mol. Its structure includes a triazine ring with various substituents that enhance its biological activity.

Component	Description
Molecular Formula	$C_{19}H_{26}N_{6}O_{2}$
Molecular Weight	373.87 g/mol
Triazine Core	Contains three nitrogen atoms in the ring
Substituents	Cyclohexyl, ethoxyphenyl, morpholino

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common method is microwave-assisted synthesis, which provides efficient reaction conditions. The specific synthetic pathways can include:

• Formation of the triazine core through cyclization reactions.
• Introduction of the cyclohexyl and ethoxyphenyl groups via substitution reactions.
• Finalization by adding the morpholino group to enhance solubility and biological activity.

N2-cyclohexyl-N4-(4-ethoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride exhibits its biological activity primarily through interactions with specific enzymes and receptors. The binding affinity is influenced by the structural features of the triazine core and its substituents.

Biological Targets

The compound has been shown to interact with various biological targets:

• Enzymes : It can inhibit certain enzymes involved in metabolic processes.
• Receptors : The compound may modulate receptor activity, affecting signaling pathways related to cell growth and apoptosis.

Biological Activity

Research indicates that this compound exhibits significant antiproliferative effects against various cancer cell lines. Notably:

• Triple Negative Breast Cancer (TNBC) : Studies have demonstrated that derivatives of similar triazines can reduce growth in MDA-MB231 cells by over 50% at concentrations around 10 µM .
• Antifilarial Activity : Compounds with similar structures have been evaluated for their potential as dihydrofolate reductase (DHFR) inhibitors against Brugia malayi, showing promising results in inhibiting both microfilariae and adult worms .

Case Study: Antiproliferative Effects

In a comparative study of various triazine derivatives:

Compound	Cell Line	IC50 (µM)
N2-cyclohexyl-N4-(4-ethoxyphenyl) derivative	MDA-MB231 (TNBC)	10
Other Triazines	Various	Varies

This data highlights the potential of N2-cyclohexyl-N4-(4-ethoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride as a candidate for further development in cancer therapy.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares key structural analogs and their properties:

Compound Name	Substituents (N2/N4/C6)	Key Properties/Applications	Reference
N2-Cyclohexyl-N4-(4-ethoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine HCl	Cyclohexyl / 4-ethoxyphenyl / morpholino	Hydrochloride salt; enhanced solubility	N/A
N-(4-Chlorophenyl)-4-(4-methoxyphenyl)-6-morpholino-1,3,5-triazine-2-amine (4f)	4-Chlorophenyl / 4-methoxyphenyl / morpholino	62% yield; mp 140–142°C; IR/NMR data
4-Chloro-N-methyl-6-morpholino-N-phenyl-1,3,5-triazin-2-amine	Chloro / methyl-phenyl / morpholino	81.3% yield; crystallized for X-ray analysis
N2,N4-Bis(4-ethylphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine HCl	4-Ethylphenyl / 4-ethylphenyl / morpholino	Symmetrical structure; agrochemical use
6-Chloro-N2,N4-diethyl-1,3,5-triazine-2,4-diamine (simazine)	Chloro / diethyl / NH2	Herbicide; m/z 201 in GC-MS analysis

Key Observations :

• Substituent Impact: Electron-donating groups (e.g., ethoxy in the target compound vs. methoxy in 4f) enhance stability and modulate electronic interactions. Chloro substituents (e.g., in simazine or 4f) increase reactivity but reduce solubility compared to ethoxy/morpholino groups .
• Synthetic Efficiency : Yields vary significantly; the chloro-phenyl analog (4f) has a moderate 62% yield, while the methyl-phenyl analog achieves 81.3% .

Physicochemical and Spectral Comparisons

• Melting Points : The chloro-phenyl analog (4f) has a melting point of 140–142°C, while the methyl-phenyl analog melts at 371–372 K (98–99°C), suggesting that bulkier substituents (e.g., cyclohexyl) may increase thermal stability .
• Solubility : Hydrochloride salts (e.g., target compound and N2,N4-bis(4-ethylphenyl) analog) exhibit improved aqueous solubility compared to neutral triazine derivatives .
• Spectral Data: IR: Morpholino-containing compounds show peaks near 1245–1333 cm⁻¹ (C–N stretching) and 3065 cm⁻¹ (aromatic C–H) . NMR: Aromatic protons in ethoxyphenyl/methoxyphenyl groups resonate at δ 6.87–7.00 ppm, while morpholino protons appear at δ 3.62–3.88 ppm .